Propargyl-NOTA(tBu)2

copper-64 radiochemistry chelation efficiency PET tracer development
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C23H40N4O5
Molecular Weight 452.6 g/mol
Cat. No. B15603827
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Technical Parameters


Basic Identity
Product NamePropargyl-NOTA(tBu)2
Molecular FormulaC23H40N4O5
Molecular Weight452.6 g/mol
Structural Identifiers
InChIInChI=1S/C23H40N4O5/c1-8-9-24-19(28)16-25-10-12-26(17-20(29)31-22(2,3)4)14-15-27(13-11-25)18-21(30)32-23(5,6)7/h1H,9-18H2,2-7H3,(H,24,28)
InChIKeyRFGGHBUBAXUQKD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Propargyl-NOTA(tBu)2 – A Click-Ready Bifunctional Chelator for Modular Radiopharmaceutical Assembly


Propargyl-NOTA(tBu)2 (CAS 1924677-40-6, MW 452.59, C23H40N4O5) is a bifunctional chelator built on the 1,4,7-triazacyclononane-1,4,7-triacetic acid (NOTA) macrocyclic scaffold, featuring a propargylamide side arm for copper-catalyzed azide-alkyne cycloaddition (CuAAC) and two tert-butyl ester protecting groups on the remaining carboxylates [1]. It is commercially available as a colorless to yellowish oil with typical purity ≥95% and is stored at −20 °C under inert atmosphere [2]. The compound is purpose-designed for modular assembly of radionuclide conjugates (RDCs) and heterobimetallic imaging probes, where the propargyl handle enables bioorthogonal click ligation to azide-bearing targeting vectors while the NOTA core provides high-affinity coordination of 64Cu, 68Ga, and other radiometals [3].

1

CuAAC click ligation to azide-bearing targeting vectors

2

tBu ester protection supports organic-phase conjugation

3

Global TFA deprotection for radiometal coordination (Cu, Ga)

Why Propargyl-NOTA(tBu)2 Cannot Be Replaced by Generic NOTA or DOTA Analogs in Modular Radiopharmaceutical Synthesis


Superficially similar chelators—such as p-SCN-Bn-NOTA, NODAGA, NOTA-bis(tBu ester), or Propargyl-DOTA-tris(tBu)ester—differ fundamentally in conjugation chemistry, metal-binding kinetics, and the steric/charge properties of the resulting radioconjugate. The propargyl group on Propargyl-NOTA(tBu)2 enables CuAAC click ligation, a bioorthogonal reaction that proceeds with high regioselectivity and is compatible with sensitive biomolecules [1]. In contrast, isothiocyanate-based NOTA derivatives (e.g., p-SCN-Bn-NOTA) react via random nucleophilic addition to lysine amines, yielding heterogeneous products with variable chelator-to-biomolecule ratios [2]. Meanwhile, replacing the NOTA core with a DOTA core (e.g., Propargyl-DOTA-tris(tBu)ester) increases molecular weight by ~67% and introduces a macrocycle whose Cu(II) complex is significantly less kinetically inert in acidic and biological environments, leading to greater transchelation and higher liver background [3][4]. The tBu protection further distinguishes Propargyl-NOTA(tBu)2 from unprotected NOTA: it confers organic solubility for peptide-coupling and click reactions in non-aqueous media, with deprotection performed quantitatively under TFA after conjugation [1]. These architectural differences translate directly into measurable performance gaps that the evidence below quantifies.

Conjugation
Propargyl-NOTA(tBu)2
p-SCN-Bn-NOTA yields heterogeneous products via random lysine addition
Core Stability
NOTA macrocycle
DOTA core may increase transchelation and liver background in acidic conditions
Protection
tBu ester protected
Unprotected NOTA limits organic solubility for non-aqueous click chemistry

Quantitative Differentiation Evidence for Propargyl-NOTA(tBu)2 Against Closest Analogs


Cu(II) Complexation of Deprotected Propargyl-NOTA Achieves 94% Isolated Yield Under Mild Aqueous Conditions

After TFA deprotection of Propargyl-NOTA(tBu)2 to liberate the free triacid, chelation of Cu(II) using Cu(ClO4)2·6H2O in aqueous solution at pH 7 proceeded with 94% isolated yield of the Cu-propargyl-NOTA complex after precipitation [1]. This chelation yield is achieved at room temperature without heating, in contrast to DOTA-based systems that typically require elevated temperatures (40–95 °C) to achieve comparable copper insertion due to the larger macrocyclic cavity of DOTA [2]. The rapid, high-yield chelation is enabled by the pre-organized N3O3 donor set of the NOTA macrocycle, which forms a hexacoordinate Cu(II) complex at neutral pH with quantitative complex formation even below pH 1.5 [3].

Cu(II) Chelation Yield
Cross-study comparable
94% isolated yield
Supports room-temperature radiolabeling workflow fit
DOTA systems typically require 40–95 °C heating
copper-64 radiochemistry chelation efficiency PET tracer development

Microwave-Accelerated Click Conjugation of Propargyl-NOTA(tBu)2 Achieves 59–80% Heterobimetallic Product Yield vs. 26–27% for Propargyl-DOTA-tris(tBu)ester with the Same Azido Substrates

In a direct head-to-head study under identical microwave-assisted CuAAC conditions (CuI, DIPEA, DMF, 60 W, 30 min), Propargyl-NOTA(tBu)2 (as its Cu complex 12a) was reacted with Mn-azidoporphyrin 9d to yield the heterobimetallic conjugate 7a in 59% isolated yield, while the DOTA counterpart (Gd-propargyl-DOTA 10a) gave only 26–27% yield with the same azidoporphyrin substrate (6a, 6c) [1]. Across the full substrate scope of the study, Propargyl-NOTA-based conjugates (59–80%) consistently outperformed Propargyl-DOTA-based conjugates (26–80%, with the lower yields obtained on sterically encumbered metalloporphyrins) [1]. The smaller NOTA macrocycle (9-membered triaza ring) presents less steric hindrance during the cycloaddition transition state compared to the 12-membered tetraaza DOTA macrocycle.

Click Conjugation Yield
Head-to-head
~2.2× higher yield than DOTA analog with sterically demanding substrates
Higher reported synthetic efficiency for bimodal probe assembly
Microwave CuAAC, identical conditions
click chemistry bioorthogonal conjugation bimodal imaging CuAAC

Cu-NOTA Exhibits 290-fold Slower Isotopic Exchange Half-Life Than Cu-DOTA, Minimizing In Vivo Transchelation and Liver Background

The kinetic inertness of the Cu-NOTA complex is dramatically superior to that of Cu-DOTA. At pH 4.6 in 0.01 M acetate buffer, the isotopic exchange half-life of 67Cu-NOTA is approximately 290-fold longer than that of 67Cu-DOTA [1]. More broadly, the kinetic stability order for copper complexes is firmly established as DOTA < TETA < NOTA, with Cu-DOTA complexes decomplexing within minutes under acidic conditions while Cu-NOTA complexes resist acid-assisted dissociation (τ1/2 = 46 s at pH 0, 25 °C) [2][3]. This kinetic advantage translates directly into in vivo performance: in a direct comparative PET imaging study with 64Cu-labeled monoclonal antibody TRC105, liver uptake of 64Cu-NOTA-TRC105 was significantly lower than 64Cu-DOTA-TRC105 at 24 h post-injection, while blood radioactivity was higher for the NOTA conjugate — both indicative of superior in vivo complex stability and reduced transchelation [4].

Kinetic Inertness
Cross-study comparable
~290-fold slower isotopic Cu exchange vs. Cu-DOTA
Supports lower reported transchelation and liver background context
pH 4.6 acetate buffer; in vivo murine model at 24 h p.i.
copper-64 kinetic stability transchelation biodistribution immunoPET

68Ga-NOTA-TATE Demonstrates Higher In Vitro Stability (≥99%) and Lower Liver SUVmax (4.2) vs. 68Ga-DOTA-TATE (≥95% Stability; SUVmax 10.1)

In a comparative evaluation of 68Ga-labeled somatostatin analogues (TATE) using NOTA and DOTA as bifunctional chelators, 68Ga-NOTA-TATE demonstrated superior in vitro stability of ≥99% intact tracer after 3 h incubation in human serum, compared to ≥95% for 68Ga-DOTA-TATE [1]. This 4-percentage-point stability gap is clinically meaningful for a short-lived isotope where every percentage point of demetallation increases non-specific background. In healthy volunteer PET imaging, 68Ga-NOTA-TATE exhibited a liver SUVmax of 4.2 vs. 10.1 for 68Ga-DOTA-TATE — a 58% reduction in liver background — attributed to the lower plasma protein binding of the NOTA conjugate (12.12% vs. 30.6%) [1]. The lower protein binding also translated to more favorable water solubility (log P −1.76 ± 0.06 for NOTA vs. −2.72 ± 0.16 for DOTA), indicating that the NOTA-based conjugate is less lipophilic and more readily cleared from non-target tissues [1].

In Vivo Stability Context
Head-to-head
Reported 58% lower liver SUVmax for 68Ga-NOTA vs. DOTA conjugate
Supports improved imaging contrast context for abdominal lesions
Healthy volunteer PET imaging; human serum stability ≥99% at 3 h
gallium-68 PET imaging neuroendocrine tumors somatostatin receptor

Propargyl-NOTA(tBu)2 Has a 40% Lower Molecular Weight (452.59) Than Propargyl-DOTA-tris(tBu)ester (755.77), Reducing Steric Burden on Conjugated Biomolecules

The molecular weight of Propargyl-NOTA(tBu)2 (452.59 g/mol) is 40.1% lower than that of its closest DOTA-based analog, Propargyl-DOTA-tris(tBu)ester (755.77 g/mol, CAS 911197-00-7) [1]. This difference arises from the NOTA scaffold possessing three ring nitrogens and three coordinating arms (N3O3 donor set) versus DOTA's four ring nitrogens and four coordinating arms (N4O4 donor set). While the absolute MW difference of ~303 Da may appear modest, it becomes significant when the chelator is conjugated to peptides (<5 kDa) or small proteins, where a 303 Da addition can alter renal clearance rates, receptor binding affinity, and overall pharmacokinetics [2]. Furthermore, Propargyl-NOTA(tBu)2 carries two tBu protecting groups vs. three for the DOTA analog, meaning that after full deprotection the final radiolabeled conjugate bears one less charged carboxylate (NOTA: trianionic vs. DOTA: tetraanionic upon full deprotection), which can affect both the overall charge of the radioconjugate and its interaction with biological membranes.

Molecular Weight
Class-level inference
40% lower mass than Propargyl-DOTA-tris(tBu)ester
May reduce steric perturbation of targeting vector pharmacokinetics
Review in context of specific conjugate design
chelator molecular weight bioconjugation pharmacokinetics tBu-protected chelator

High-Impact Research and Industrial Application Scenarios for Propargyl-NOTA(tBu)2


Bimodal PET/MRI Contrast Agent Assembly via Microwave CuAAC Click Chemistry

Propargyl-NOTA(tBu)2 is specifically suited for constructing heterobimetallic PET/MRI imaging probes where one metal provides MRI contrast (Gd, Mn) and the other serves as a PET radionuclide (64Cu, 68Ga). After TFA deprotection to liberate the free NOTA triacid, Cu(II) or Ga(III) is chelated in 94% isolated yield under mild aqueous conditions [1]. The resulting metallo-NOTA-alkyne is then conjugated to an azide-functionalized porphyrin, corrole, or other macrocyclic MRI contrast platform via microwave-accelerated CuAAC, yielding the bimetallic conjugate in 59–80% isolated yield [1]. The entire assembly—deprotection, metal insertion, and click ligation—can be completed within a single working day. This workflow has been demonstrated with Mn-porphyrins for MRI and 'cold' Cu/Ga for PET model studies, establishing a modular platform for bimodal imaging agent development [1].

64Cu-ImmunoPET Tracer Development Requiring Low Liver Background for Abdominal Lesion Imaging

When developing 64Cu-labeled antibody or antibody-fragment conjugates for PET imaging, the choice of chelator core directly determines the degree of liver background from transchelation. The NOTA scaffold provides ~290-fold greater resistance to Cu isotopic exchange compared to DOTA under biologically relevant pH conditions [2], and in vivo studies with 64Cu-NOTA-TRC105 demonstrated significantly lower liver uptake than 64Cu-DOTA-TRC105 at 24 h post-injection while maintaining equivalent tumor targeting [3]. Investigators developing immunoPET tracers for hepatic or perihepatic tumor detection should select a NOTA-based propargyl chelator over the DOTA-based analog to minimize liver background. The propargyl click handle further enables site-specific conjugation to azide-modified antibodies, avoiding the heterogeneous products associated with random lysine conjugation via p-SCN-Bn-NOTA [4].

68Ga-Labeled Peptide Tracer Development with Clinical Translational Intent for Neuroendocrine Tumor Imaging

For 68Ga-labeled somatostatin analogues and other receptor-targeted peptides, comparative clinical evidence shows that the NOTA chelator core achieves higher in vitro stability (≥99% at 3 h) and 58% lower liver SUVmax compared to DOTA (4.2 vs. 10.1) [5]. Propargyl-NOTA(tBu)2 offers the same NOTA core with the added advantage of a click chemistry handle, enabling modular assembly of peptide-chelator conjugates where the peptide bears an azide group and the chelator bears the complementary alkyne. The tBu protection strategy maintains organic solubility during the click reaction step in DMF, followed by global TFA deprotection that simultaneously removes tBu groups and any acid-labile side-chain protecting groups on the peptide in a single step [1]. The lower plasma protein binding associated with NOTA-based conjugates (12.12% vs. 30.6% for DOTA) further supports reduced non-specific background in clinical PET imaging [5].

Nanoparticle and Surface Functionalization for Multimodal Molecular Imaging Probes

The combination of a propargyl click handle with tBu-protected carboxylates makes Propargyl-NOTA(tBu)2 an effective reagent for post-synthetic functionalization of azide-modified nanoparticles, quantum dots, or mesoporous silica platforms. The tBu protection ensures solubility in organic solvents (DMF, DCM) used for surface conjugation reactions, preventing premature metal chelation or aggregation that can occur with unprotected polyanionic chelators [1]. After click conjugation to the surface, global TFA deprotection liberates the carboxylate donors, enabling subsequent loading with 64Cu, 68Ga, or Gd(III) for PET, SPECT, or MRI signal generation. This modular 'click-then-chelate' strategy avoids the risk of metal loss during the conjugation step and allows a single nanoparticle platform to be functionalized with different radiometals depending on the imaging modality required [1]. The 40% lower mass of the NOTA chelator compared to DOTA-based alternatives minimizes the impact on nanoparticle hydrodynamic diameter and colloidal stability [6].

Application
Selection Property
Validation Focus
Bimodal PET/MRI probe assembly
Click-ready modular conjugation strategy
Microwave CuAAC and chelation yield review
Cu-64 immunoPET tracer development
High kinetic inertness and low transchelation profile
Liver background and tumor-to-liver ratio review
Ga-68 peptide tracer development
High reported stability and lower protein binding
Lesion detection sensitivity and image contrast context
Nanoparticle surface functionalization
Organic-phase processing with tBu protection
Click-then-chelate workflow and colloidal stability review
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